Cas no 22432-95-7 (a-Decitabine)

a-Decitabine is a nucleoside analog that functions as a hypomethylating agent, primarily used in the treatment of myelodysplastic syndromes (MDS) and acute myeloid leukemia (AML). It works by incorporating into DNA and inhibiting DNA methyltransferase, leading to hypomethylation and reactivation of silenced tumor suppressor genes. This mechanism restores normal cellular differentiation and apoptosis in malignant cells. a-Decitabine is noted for its high purity and stability, ensuring reliable performance in research and clinical applications. Its well-characterized pharmacokinetic profile and established efficacy in hematologic malignancies make it a valuable tool for epigenetic studies and therapeutic development. Proper handling and storage are required to maintain its integrity.
a-Decitabine structure
a-Decitabine structure
Product Name:a-Decitabine
CAS No:22432-95-7
MF:C8H12N4O4
MW:228.205281257629
CID:279214
PubChem ID:16886
Update Time:2025-07-23

a-Decitabine Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2(1H)-one,4-amino-1-(2-deoxy-a-D-erythro-pentofuranosyl)-
    • α-Decitabine
    • 4-amino-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3,5-triazin-2-one
    • 2-Desoxy-5-azacytidine
    • 5-aza-2'-deoxycytidine
    • 5-deoxyazacytidine
    • Dacogen
    • EINECS 219-089-4
    • HMS3267L03
    • NCGC00167799-01
    • Q27166965
    • HMS3369G03
    • SB18982
    • SCHEMBL1651086
    • LS-13452
    • 4-Amino-1-(2-deoxypentofuranosyl)-1,3,5-triazin-2(1H)-one
    • s-Triazin-2(1H)-one, 4-amino-1-(2-deoxy-.beta.-D-erythro-pentofuranosyl-
    • AB01273945-01
    • NSC127717
    • 5-Aza-2'-deoxycytidine;NSC 127716
    • CHEBI:95165
    • FT-0603123
    • 4-amino-1-[4-hydroxy-5-(hydroxymethyl)-2-oxolanyl]-1,3,5-triazin-2-one
    • SY028608
    • NSC127716
    • AMY38987
    • BCBcMAP01_000220
    • s-Triazin-2(1H)-one, 4-amino-1-(2-deoxy-.alpha.-D-erythropentofuranosyl)-
    • ZINC00001253
    • ZINC00057188
    • AKOS026750129
    • 1,5-Triazin-2(1H)-one, 4-amino-1-(2-deoxy-.beta.-D-erythro-pentofuranosyl)-
    • 4-amino-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1, 3, 5-triazin-2-one
    • 1,3,5-Triazin-2(1H)-one, 4-amino-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-
    • HMS3654K20
    • DTXSID60859718
    • CHEMBL117470
    • NS00001135
    • 22432-95-7
    • 4-amino-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydro-1,3,5-triazin-2-one
    • NCI60_000632
    • Dacogen (MGI Pharm)
    • 5-Aza-2?-deoxycytidine
    • SCHEMBL20340636
    • NSC-127717
    • Decitabine [USAN:BAN:INN]
    • 4-amino-1-(2-deoxy-beta-d-erythro-pentofuranosyl)-s-triazin-2(1h)-on
    • a-Decitabine
    • Inchi： 1S/C8H12N4O4/c9-7-10-3-12(8(15)11-7)6-1-4(14)5(2-13)16-6/h3-6,13-14H,1-2H2,(H2,9,11,15)
    • InChI Key： XAUDJQYHKZQPEU-UHFFFAOYSA-N
    • SMILES： O1C(CC(C1CO)O)N1C=NC(N)=NC1=O

Computed Properties

  • Exact Mass: 228.08600
  • Monoisotopic Mass: 228.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.2
  • Topological Polar Surface Area: 121A^2

Experimental Properties

  • Density: 1.9
  • Melting Point: Not available
  • Boiling Point: 485.8°Cat760mmHg
  • Flash Point: 247.6°C
  • PSA: 123.49000
  • LogP: -1.55760
  • Vapor Pressure: 0.0±2.8 mmHg at 25°C

a-Decitabine Security Information

a-Decitabine Pricemore >>

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a-Decitabine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:22432-95-7)α-Decitabine
Order Number:A902688
Stock Status:in Stock
Quantity:100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:12
Price ($):328.0
Email:sales@amadischem.com
NewCan Biotech Limited
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(CAS:22432-95-7)Decitabine
Order Number:NC14453
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:08
Price ($):Price inquiry
Email:sales@newcanbio.com

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Amadis Chemical Company Limited
(CAS:22432-95-7)α-Decitabine
A902688
Purity:99%
Quantity:100mg
Price ($):328.0
Email
NewCan Biotech Limited
(CAS:22432-95-7)Decitabine
NC14453
Purity:97%
Quantity:10g
Price ($):Inquiry
Email